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Compound of Interest

Compound Name: Formamide-15N

Cat. No.: B073091 Get Quote

Technical Guide: Physical Characteristics of
Formamide-15N
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of

Formamide-15N, an isotopically labeled organic compound. The information herein is intended

to support research, development, and quality control activities where precise knowledge of

this compound's physical properties is essential.

Core Physical Properties
Formamide-15N is a colorless liquid at room temperature. It is the simplest amide derived from

formic acid, with the nitrogen atom enriched with the 15N isotope. This isotopic labeling is

crucial for various analytical techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy and mass spectrometry, allowing for detailed tracking and structural elucidation of

molecules.

Quantitative Data Summary
The key physical properties of Formamide-15N are summarized in the table below. These

values are critical for experimental design, process scale-up, and safety assessments.
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Physical Property Value Conditions

Boiling Point 210 °C
At standard atmospheric

pressure

Density 1.159 g/mL At 25 °C

Melting Point 2-3 °C -

Refractive Index 1.447 At 20 °C

Molecular Weight 46.03 g/mol -

Data sourced from supplier technical specifications.

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical characteristics of liquid compounds such as Formamide-15N. These protocols

are based on standard laboratory practices.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For a pure substance at a given pressure, this is a characteristic constant.

Methodology: Distillation Method

Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: The Formamide-15N sample is placed in the round-bottom flask,

typically with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Equilibrium: The temperature is monitored. As the liquid boils and the vapor condenses, the

temperature reading on the thermometer will stabilize.
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Data Recording: The stable temperature at which the liquid and vapor are in equilibrium is

recorded as the boiling point. The atmospheric pressure should also be recorded, as boiling

point is pressure-dependent.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is often measured using a

pycnometer or a digital densitometer.

Methodology: Using a Vibrating Tube Densitometer

Instrument Calibration: The densitometer is calibrated using standard substances with

precisely known densities, such as dry air and deionized water.

Sample Introduction: A small, bubble-free aliquot of the Formamide-15N sample is

introduced into the oscillating U-tube of the densitometer.

Temperature Control: The instrument maintains a precise and stable temperature, typically

25 °C.

Measurement: The instrument measures the oscillation frequency of the U-tube containing

the sample. This frequency is directly related to the density of the liquid.

Data Output: The density is calculated by the instrument's software and displayed. Multiple

readings are typically taken to ensure accuracy and precision.

Logical Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the physical characterization of a

chemical substance like Formamide-15N.

To cite this document: BenchChem. [Physical characteristics of Formamide-15N (e.g., boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073091#physical-characteristics-of-formamide-15n-
e-g-boiling-point-density]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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